Cas no 69070-41-3 (N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine)
69070-41-3 structure
Product Name:N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine
CAS No:69070-41-3
MF:C38H72N2
MW:556.991691589355
CID:2799167
PubChem ID:71367267
Update Time:2025-04-21
N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine Chemical and Physical Properties
Names and Identifiers
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- 69070-41-3
- N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine
- DTXCID50741138
- tetraoctyl-1,4-phenylenediamine
- DTXSID20790395
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- Inchi: 1S/C38H72N2/c1-5-9-13-17-21-25-33-39(34-26-22-18-14-10-6-2)37-29-31-38(32-30-37)40(35-27-23-19-15-11-7-3)36-28-24-20-16-12-8-4/h29-32H,5-28,33-36H2,1-4H3
- InChI Key: UGODJTIGDITVGM-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)N(CCCCCCCC)CCCCCCCC)(CCCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 556.56955031Da
- Monoisotopic Mass: 556.56955031Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 40
- Rotatable Bond Count: 30
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.8
- Topological Polar Surface Area: 6.5Ų
N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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